Cas no 1343496-67-2 (1-methyl-2-(thiophen-2-yl)piperidin-3-ylmethanamine)

• Product Name: 1-methyl-2-(thiophen-2-yl)piperidin-3-ylmethanamine
• CAS No: 1343496-67-2
• MF: C₁₁H₁₈N₂S
• MW: 210.339021205902
• MDL: MFCD19644628
• CID: 4590752
• Update Time: 2025-05-26

1-methyl-2-(thiophen-2-yl)piperidin-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• [1-methyl-2-(thiophen-2-yl)piperidin-3-yl]methanamine
• 3-Piperidinemethanamine, 1-methyl-2-(2-thienyl)-
• 1-[1-methyl-2-(thiophen-2-yl)piperidin-3-yl]methanamine
• 1-methyl-2-(thiophen-2-yl)piperidin-3-ylmethanamine

• MDL： MFCD19644628
• Inchi： 1S/C11H18N2S/c1-13-6-2-4-9(8-12)11(13)10-5-3-7-14-10/h3,5,7,9,11H,2,4,6,8,12H2,1H3
• InChI Key： DPKWXOKHANQUNA-UHFFFAOYSA-N
• SMILES： N1(C)CCCC(CN)C1C1SC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-methyl-2-(thiophen-2-yl)piperidin-3-ylmethanamine

1-Methyl-2-(Thiophen-2-Yl)Piperidin-3-Ylmethanamine (CAS No. 1343496-67-2)

1-Methyl-2-(thiophen-2-yl)piperidin-3-ylmethanamine, also known by its CAS number CAS No. 1343496-67-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are widely studied due to their diverse biological activities and potential applications in drug design.

The molecular structure of 1-methyl-2-(thiophen-2-yl)piperidin-3-ylmethanamine comprises a piperidine ring substituted with a methyl group at position 1, a thiophene moiety at position 2, and an amino group at position 3. The thiophene ring, a five-membered aromatic heterocycle containing sulfur, contributes to the compound's unique electronic properties and reactivity. The piperidine ring, on the other hand, is known for its flexibility and ability to adopt various conformations, which can influence the compound's interactions with biological targets.

Recent studies have highlighted the potential of 1-methyl derivatives in modulating receptor activity, particularly in the context of G protein-coupled receptors (GPCRs). The substitution pattern in this compound suggests that it may exhibit selectivity for certain receptor subtypes, making it a promising candidate for drug development targeting conditions such as neurological disorders or inflammatory diseases.

In terms of synthesis, piperidine derivatives like this compound are typically prepared through multi-step organic reactions, often involving nucleophilic substitutions or cyclizations. The incorporation of the thiophene group adds complexity to the synthesis but also enhances the compound's pharmacokinetic properties, such as bioavailability and stability.

The application of CAS No. 1343496-67-2 extends beyond pharmacology into materials science, where its unique electronic properties make it a candidate for use in organic electronics or as a precursor for advanced materials. Researchers have explored its potential as an intermediate in the synthesis of more complex molecules with tailored functionalities.

From an environmental perspective, understanding the fate and behavior of compounds like 1-methyl-piperidin-methanamine derivatives is crucial for assessing their impact on ecosystems. Studies have shown that such compounds can undergo biodegradation under specific conditions, though further research is needed to fully characterize their environmental footprint.

In conclusion, 1-methyl-piperidin-thiophene methanamine, with its unique structural features and versatile applications, continues to be a focal point in chemical research. Its role in drug discovery and materials science underscores the importance of ongoing investigations into its properties and potential uses.